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Compound of Interest

1-Methyl-5-(tributylstannyl)-1H-
Compound Name:
imidazole

Cat. No.: B115652

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended
storage conditions for 1-Methyl-5-(tributylstannyl)-1H-imidazole (CAS No. 147716-03-8).
Proper handling and storage are crucial for maintaining the integrity and reactivity of this
organotin compound, which is utilized in pharmaceutical development and as a ligand for
transition metal catalysts.[1]

Core Compound Properties

1-Methyl-5-(tributylstannyl)-1H-imidazole is a combustible, acute toxic liquid.[2] Key physical
and chemical properties are summarized in the table below.
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Property Value Reference
Molecular Formula C16H32N2Sn [3114]
Molecular Weight 371.15 g/mol [21[31[4]
Appearance Liquid [2]

Boiling Point 160-164 °C at 2 mmHg [2][5]
Density 1.220 g/mL at 25 °C [2][5]
Refractive Index n20/D 1.510 [2][5]
Solubility Sparingly soluble in water [1][6]

Stability Profile and Incompatible Materials

This organotin compound is considered stable under recommended storage conditions.[1]
However, it is incompatible with strong oxidizing agents.[1][7] Contact with such materials
should be strictly avoided to prevent vigorous reactions that could compromise the compound's
integrity and create hazardous situations.

Recommended Storage and Handling Conditions

To ensure the long-term stability and purity of 1-Methyl-5-(tributylstannyl)-1H-imidazole, the
following storage conditions are recommended based on safety data sheets and product
information from chemical suppliers:
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Condition Recommendation Source

Temperature Store in a cool place. [718]

Store in a dry, well-ventilated
Atmosphere [718]
area.

Container Keep container tightly closed. [71[81I9]

Store in a corrosives area,
) away from heat, sparks, and
Location [71[8]
open flames. Store apart from

foodstuff containers.

For handling, it is imperative to use this compound only under a chemical fume hood.[7]
Appropriate personal protective equipment, including gloves and eye protection, should be
worn.[10] Do not get in eyes, on skin, or on clothing.[7]

Logical Relationship Diagram: Factors Affecting
Stability

The following diagram illustrates the key environmental factors that can influence the stability of
1-Methyl-5-(tributylstannyl)-1H-imidazole.
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Stability of 1-Methyl-5-(tributylstannyl)-1H-imidazole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b115652?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b115652?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

